methyl 2-[(1-methylpyrazol-4-yl)methyl-[(E)-2-phenylethenyl]sulfonylamino]acetate

• IUPAC Name: methyl 2-[(1-methylpyrazol-4-yl)methyl-[(E)-2-phenylethenyl]sulfonylamino]acetate
• InChI: InChI=1S/C16H19N3O4S/c1-18-11-15(10-17-18)12-19(13-16(20)23-2)24(21,22)9-8-14-6-4-3-5-7-14/h3-11H,12-13H2,1-2H3/b9-8+
• InChI Key: XERKDNIAAMERIF-CMDGGOBGSA-N
• Canonical SMILES: CN1C=C(C=N1)CN(CC(=O)OC)S(=O)(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CN1C=C(C=N1)CN(CC(=O)OC)S(=O)(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C16H19N3O4S
• Molecular Weight: 349.4 g/mol

Description

Methyl 2-[(1-methylpyrazol-4-yl)methyl-[(E)-2-phenylethenyl]sulfonylamino]acetate is a useful research compound. Its molecular formula is C16H19N3O4S and its molecular weight is 349.41. The purity is usually 95%.
BenchChem offers high-quality methyl 2-[(1-methylpyrazol-4-yl)methyl-[(E)-2-phenylethenyl]sulfonylamino]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-[(1-methylpyrazol-4-yl)methyl-[(E)-2-phenylethenyl]sulfonylamino]acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• Heterocyclic Compound Synthesis : Studies on heterocyclic compounds, including synthesis and tautomerism, offer insights into the chemical behavior of pyrazolyl derivatives. For instance, the synthesis of 2-hydroxypyrazolo[1,5-a]pyridine through reactions involving ethyl 2-pyridylacetate highlights the versatility of pyrazole compounds in organic synthesis (Ochi et al., 1976).

• Catalytic Hydroamination : The catalytic hydroamination of unsaturated alcohols, leading to N-heterocyclic compounds, demonstrates the utility of sulfonamide and phenylethynyl derivatives in synthesizing indole analogs. Such methods could be relevant for modifying or synthesizing variants of the target compound (Susanti et al., 2012).

Potential Applications

• Carbonic Anhydrase Inhibition : Research on arenesulfonyl-2-imidazolidinones, incorporating sulfonyl and phenyl moieties, as inhibitors of carbonic anhydrase, suggests that sulfonylaminoacetate derivatives could have biochemical applications. These findings highlight the potential medicinal chemistry applications of similar compounds (Abdel-Aziz et al., 2015).

• Antimicrobial and Genotoxic Properties : Benzoimidazole derivatives, including those with sulfonylamino groups, have been explored for their antimicrobial and genotoxic properties. This suggests potential biomedical research applications for compounds with similar chemical structures (Benvenuti et al., 1997).